Cas no 2377033-44-6 (Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 2377033-44-6
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 5463936
• Update Time: 2025-06-25

Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate
• Z3786750432

• Inchi： 1S/C11H10N2O3/c1-2-16-11(15)10-8(7-14)12-13-6-4-3-5-9(10)13/h3-7H,2H2,1H3
• InChI Key： RNPVCQHQQMUTNJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C=O)=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 218.06914219 g/mol
• Monoisotopic Mass: 218.06914219 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.21
• XLogP3: 1.1
• Topological Polar Surface Area: 60.7

Additional information on Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate

Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate, with the CAS number 2377033-44-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyrazolopyridine scaffold, which is a fused bicyclic structure combining pyrazole and pyridine rings. The presence of a formyl group at the 2-position and an ethoxycarbonyl group at the 3-position further enhances its structural complexity and functional versatility.

The synthesis of Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate typically involves multi-step organic reactions, including cyclization and functionalization processes. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the pyrazolopyridine core with high precision. These methods not only improve yield but also facilitate the incorporation of diverse substituents for exploring structural variations.

One of the most promising applications of Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate lies in its potential as a pharmacophore in drug discovery. The compound's ability to modulate various biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been extensively studied. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against oncogenic kinases, making them strong candidates for anticancer therapy. Additionally, its formyl group can serve as a site for bioconjugation, enabling the development of targeted drug delivery systems.

In the realm of materials science, Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate has shown potential as a building block for constructing advanced materials with tailored electronic properties. Its conjugated π-system allows for strong absorption in the visible region, making it suitable for applications in organic electronics and optoelectronics. Researchers have explored its use in designing novel semiconducting polymers and organic light-emitting diodes (OLEDs), where its structural rigidity and charge transport capabilities are highly advantageous.

From an environmental standpoint, the compound's biodegradability and ecological impact have also been subjects of recent investigations. Studies indicate that under specific conditions, Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate can undergo enzymatic degradation, reducing its persistence in aquatic environments. This finding is particularly relevant for industries involved in chemical manufacturing, as it underscores the importance of sustainable practices in compound design.

Looking ahead, ongoing research is focused on expanding the functional group diversity of Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate to unlock new chemical space for innovation. Chemists are exploring strategies to introduce additional functional groups while maintaining the integrity of the pyrazolopyridine core. These efforts are expected to yield compounds with enhanced bioactivity and material properties.

In conclusion, Ethyl 2-formylpyrazolo[1,5-a]pyridine-3-carboxylate stands as a testament to the ingenuity of modern organic synthesis and its vast potential across multiple disciplines. As research continues to uncover new facets of its chemistry and applications, this compound is poised to play an increasingly significant role in advancing both therapeutic development and materials innovation.